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Compound of Interest

Compound Name: 2-Tetradecylbenzenesulfonic acid

Cat. No.: B12705931 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

Disclaimer: Specific experimental data and established protocols for 2-
tetradecylbenzenesulfonic acid are not readily available in the reviewed literature. The

following application notes and protocols are based on the principles of micellar catalysis and

data from closely related surfactants, such as other isomers of tetradecylbenzenesulfonic acid

and dodecylbenzenesulfonic acid. These should be regarded as a starting point for

experimental design and optimization.

Introduction
2-Tetradecylbenzenesulfonic acid is an anionic surfactant with a structure that lends itself to

applications in micellar catalysis. Its amphiphilic nature, combining a long hydrophobic

tetradecyl chain and a hydrophilic benzenesulfonic acid headgroup, allows it to form micelles in

aqueous solutions. These micelles can act as nanoreactors, encapsulating nonpolar reactants

and facilitating reactions that are typically slow or inefficient in aqueous media. The sulfonic

acid moiety can also provide Brønsted acid catalysis, making it a dual-function molecule for

certain organic transformations.
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The following table summarizes key physicochemical properties. Note that data for the specific

2-isomer is limited; therefore, data for other isomers or closely related compounds are provided

for guidance.

Property Value Compound

Molecular Formula C₂₀H₃₄O₃S
2-Tetradecylbenzenesulfonic

acid

Molecular Weight 354.5 g/mol [1]
Tetradecylbenzenesulfonic

acid[1]

IUPAC Name
2-tetradecylbenzenesulfonic

acid

2-Tetradecylbenzenesulfonic

acid

CAS Number
Not available for the 2-isomer.

(47377-16-2 for 4-isomer)

4-Tetradecylbenzenesulfonic

acid

Critical Micelle Concentration

(CMC)

Dependent on isomer and

conditions. For sodium dodecyl

sulfate (a related anionic

surfactant), the CMC is ~8.23

mM.[2]

Sodium dodecyl sulfate

Aggregation Number
Varies with concentration and

conditions.
General for surfactants

Mechanism of Micellar Catalysis
The catalytic activity of 2-tetradecylbenzenesulfonic acid in aqueous media stems from the

formation of micelles. These micelles create a hydrophobic core within the bulk aqueous

phase. This microenvironment can solubilize organic substrates, increasing their effective

concentration and facilitating reactions. The sulfonic acid headgroups at the micelle-water

interface can act as catalytic sites.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Tetradecylbenzenesulfonic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/Tetradecylbenzenesulfonic-acid
https://pubmed.ncbi.nlm.nih.gov/40269627/
https://www.benchchem.com/product/b12705931?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12705931?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mechanism of Micellar Catalysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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